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Compound of Interest

Compound Name: Hexamethylacetone

Cat. No.: B1294621 Get Quote

Hexamethylacetone: A Comparative Guide for
Researchers
For the attention of researchers, scientists, and professionals in drug development, this guide

provides an objective comparison of Hexamethylacetone (2,2,4,4-tetramethyl-3-pentanone)

with other common ketone solvents. The following sections detail its performance, supported

by experimental data and established testing protocols.

Hexamethylacetone, a highly sterically hindered ketone, offers unique properties as a solvent

in organic synthesis and various industrial applications.[1] Its bulky structure influences its

solvency, reactivity, and physical characteristics, setting it apart from more common, less

hindered ketones such as acetone, methyl ethyl ketone (MEK), and methyl isobutyl ketone

(MIBK). This guide aims to provide a comprehensive comparison to aid in solvent selection for

specific research and development needs.

Physicochemical Properties: A Comparative
Overview
The fundamental physicochemical properties of a solvent dictate its behavior and suitability for

various applications. Hexamethylacetone's high molecular weight and branched structure

result in a significantly higher boiling point and flash point compared to smaller ketones,

rendering it less volatile and flammable.[2][3][4]
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Property
Hexamethylac
etone

Acetone
Methyl Ethyl
Ketone (MEK)

Methyl
Isobutyl
Ketone (MIBK)

CAS Number 815-24-7 67-64-1 78-93-3 108-10-1

Molecular

Formula
C₉H₁₈O[2][4] C₃H₆O C₄H₈O C₆H₁₂O

Molecular Weight

( g/mol )
142.24[2][4] 58.08 72.11 100.16

Boiling Point (°C) 152-153[2][3][4] 56 80 117

Density (g/mL at

20-25°C)
0.824[2][3][4] 0.791 0.805 0.802

Flash Point (°C) 34[4] -20 -9 14

Water Solubility Insoluble[1] Miscible
Soluble (27.5

g/100 mL)

Slightly Soluble

(1.9 g/100 mL)

Performance Characteristics
Solvency Power
A key performance indicator for a solvent is its ability to dissolve various solutes. While the

Kauri-butanol (Kb) value is a common measure for hydrocarbon solvents, it is not suitable for

ketones as they are often infinitely soluble in the test solution. An alternative and more

comprehensive measure of solvency is provided by Hansen Solubility Parameters (HSP),

which dissect solvency into three components: dispersion (δD), polar (δP), and hydrogen

bonding (δH).
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Solvent δD (MPa⁰.⁵) δP (MPa⁰.⁵) δH (MPa⁰.⁵)

Hexamethylacetone ~16.0 (estimated) ~6.0 (estimated) ~4.0 (estimated)

Acetone 15.5 10.4 7.0

Methyl Ethyl Ketone

(MEK)
16.0 9.0 5.1

Methyl Isobutyl

Ketone (MIBK)
15.3 6.1 4.1

Note: Hansen Solubility Parameters for Hexamethylacetone are estimated based on its

structure and data from similar compounds, as definitive published experimental values are not

readily available.

Evaporation Rate and Viscosity
The evaporation rate is a critical factor in applications such as coatings and cleaning. Due to its

high boiling point, Hexamethylacetone has a significantly lower evaporation rate compared to

acetone and MEK.[5] This can be advantageous in processes requiring longer solvent contact

time. Viscosity influences the flow characteristics of a formulation. Hexamethylacetone's

larger molecular size suggests a higher viscosity than the other listed ketones.

Property
Hexamethylac
etone

Acetone
Methyl Ethyl
Ketone (MEK)

Methyl
Isobutyl
Ketone (MIBK)

Relative

Evaporation Rate

(n-Butyl Acetate

= 1)

< 0.1 (estimated) 5.6 - 11.6[5] 3.8 - 5.8[5] 1.6

Viscosity (cP at

20°C)
> 1.0 (estimated) 0.316[6] 0.405 0.58

Note: The relative evaporation rate and viscosity for Hexamethylacetone are estimated based

on its high boiling point and molecular structure, as direct experimental values are not readily
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available in comparative literature.

Experimental Protocols
To ensure objective and reproducible comparisons of solvent performance, standardized

experimental protocols are essential. The following are summaries of key ASTM International

methods for determining the properties discussed above.

Determination of Kauri-Butanol Value
Method: ASTM D1133 - Standard Test Method for Kauri-Butanol Value of Hydrocarbon

Solvents.

Protocol Summary:

A standard solution of kauri resin in n-butanol is prepared.

A measured volume of the solvent under investigation is titrated into the kauri-butanol

solution at a standard temperature (25°C).

The titration is continued until a defined turbidity is reached, which is the point where the

kauri resin begins to precipitate.

The volume of solvent required to reach this endpoint is the Kauri-Butanol value. A higher

value indicates a stronger solvency power.

Determination of Relative Evaporation Rate
Method: ASTM D3539 - Standard Test Methods for Evaporation Rates of Volatile Liquids by

Shell Thin-Film Evaporometer (Note: This standard was withdrawn in 2015 but the

methodology is still referenced).

Protocol Summary:

A specified volume of the solvent is dispensed onto a filter paper of known area.

The filter paper is suspended from a balance in a controlled environment (temperature,

humidity, and air flow).
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The weight loss of the solvent due to evaporation is recorded over time.

The evaporation rate is determined and can be expressed relative to a standard solvent,

typically n-butyl acetate.

Determination of Dynamic Viscosity
Method: ASTM D2196 - Standard Test Methods for Rheological Properties of Non-Newtonian

Materials by Rotational Viscometer.

Protocol Summary:

The solvent is placed in a temperature-controlled sample cup.

A spindle of appropriate geometry is immersed in the solvent.

The spindle is rotated at a known speed, and the torque required to overcome the viscous

drag of the fluid is measured.

The dynamic viscosity is calculated from the torque, rotational speed, and the geometry of

the spindle.

Application in Organic Synthesis: A Case Study
The steric hindrance of hexamethylacetone makes it a unique solvent for specific chemical

transformations. One notable application is in the synthesis of sterically hindered alcohols. For

instance, it is used as a solvent in the reaction of 1-bromo-adamantane with a Grignard reagent

to produce di-tert-butyladamantylcarbinol.[2][7] The bulky nature of the solvent can influence

the reaction pathway and selectivity.
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Reactants

Grignard Reagent Formation & Nucleophilic Addition

Products1-Bromo-adamantane

Grignard Reagent

 + Mg

Magnesium

Hexamethylacetone (Solvent)

Provides reaction medium

Reaction Intermediate

 + Hexamethylacetone
(as electrophile)

Di-tert-butyladamantylcarbinol
 + H₂O (workup)

MgBr₂

 + H₂O (workup)

Click to download full resolution via product page

Caption: Synthesis of di-tert-butyladamantylcarbinol.

The diagram above illustrates the key steps in the synthesis of di-tert-butyladamantylcarbinol,

where hexamethylacetone serves as the solvent for the formation of the adamantyl Grignard

reagent and subsequent nucleophilic addition.

Conclusion
Hexamethylacetone presents a distinct profile when compared to common ketones. Its low

volatility, high flash point, and unique solvency characteristics, stemming from its sterically

hindered structure, make it a valuable alternative for specific applications in organic synthesis

and formulation development. While its solvency power for highly polar substances may be

lower than that of acetone or MEK, its stability and reduced flammability can offer significant

advantages in certain process conditions. Researchers and drug development professionals

are encouraged to consider these properties when selecting a solvent for their specific needs,

particularly when dealing with sterically demanding reactions or when a less volatile, non-polar

aprotic medium is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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